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Compound of Interest

Compound Name: AF488 Dbco

Cat. No.: B12370284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage

conditions of AF488-DBCO (Alexa Fluor™ 488 DIBO alkyne), a key reagent in copper-free click

chemistry. Understanding these parameters is critical for the successful design and execution

of experiments in bioconjugation, imaging, and drug development.

Core Properties of AF488-DBCO
AF488-DBCO is a bright, photostable, and water-soluble green fluorescent dye functionalized

with a dibenzocyclooctyne (DBCO) group. The DBCO moiety allows for strain-promoted

alkyne-azide cycloaddition (SPAAC), a bioorthogonal reaction that enables the covalent

labeling of azide-modified biomolecules in the absence of a cytotoxic copper catalyst.

Solubility
The solubility of AF488-DBCO is a critical factor for the preparation of stock solutions and for

ensuring optimal performance in labeling reactions. While qualitatively described as soluble in

water, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), quantitative data is most

readily available for DMSO.

Table 1: Quantitative Solubility of AF488-DBCO
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 4.68[1] 5.00[1]

May require

sonication and

warming to fully

dissolve. It is

recommended to use

fresh, anhydrous

DMSO as the solvent

is hygroscopic.[1]

Water
Water-soluble[2][3][4]

[5]
Not specified

AF488 is a sulfonated

rhodamine, which

contributes to its

hydrophilicity and

water solubility.[2]

DMF Soluble[2][4][5][6] Not specified

No quantitative limit is

specified in readily

available

documentation.

Methanol Soluble[2][5] Not specified

No quantitative limit is

specified in readily

available

documentation.

Storage and Stability
Proper storage of AF488-DBCO is essential to maintain its reactivity and fluorescence

properties. The compound is sensitive to light and moisture.

Table 2: Recommended Storage Conditions for AF488-DBCO
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Form Temperature Conditions Shelf Life

Solid -20°C[2][4][6]
Protect from light,

desiccate.[2][5]
12-24 months[2][5]

In Solution (DMSO or

DMF)
-20°C

Protect from light,

aliquot to avoid

freeze-thaw cycles.

Shorter-term; for

optimal performance,

use freshly prepared

solutions.

Note on Shipping: AF488-DBCO is typically shipped at ambient temperature and is stable for

up to three weeks under these conditions.[2][5]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of AF488-
DBCO in DMSO
This protocol provides a method for preparing a concentrated stock solution of AF488-DBCO,

which can then be diluted for use in labeling experiments.

Materials:

AF488-DBCO (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of solid AF488-DBCO to equilibrate to room temperature before

opening to prevent moisture condensation.
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Solvent Addition: To prepare a 10 mM solution, add the appropriate volume of anhydrous

DMSO to the vial. For 1 mg of AF488-DBCO, this volume is typically 126 µL.[7]

Dissolution: Vortex the vial thoroughly to dissolve the solid. Gentle warming and brief

sonication may be used to aid dissolution if necessary.[1]

Centrifugation: Briefly centrifuge the vial to collect the solution at the bottom.

Storage: The stock solution can be stored at -20°C, protected from light. It is advisable to

aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles.

Visualizing the AF488-DBCO Workflow
The following diagram illustrates the key steps in handling and utilizing AF488-DBCO, from

receiving the compound to its application in a typical bioconjugation experiment.

Storage & Preparation Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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